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Compound of Interest

Compound Name: M2N12

Cat. No.: B15586497

Essential Safety and Handling Guide for M2N12

Topic: Personal Protective Equipment for Handling M2N12 Content Type: Provides essential,
immediate safety and logistical information, including operational and disposal plans. This
content provides procedural, step-by-step guidance that directly answers specific operational
questions.

This guide is intended for researchers, scientists, and drug development professionals to
ensure the safe handling and disposal of M2N12.

M2N12 (CAS No. 2376577-06-7) is identified as a potent and highly selective inhibitor of cell
division cycle 25C protein phosphatase (Cdc25C), exhibiting anti-tumor activity.[1] While the
Safety Data Sheet (SDS) for M2N12 indicates that the substance is not classified as hazardous
according to the Globally Harmonized System (GHS), it is crucial to recognize its biological
potency and adhere to rigorous safety protocols. The usual precautionary measures for
handling chemicals should be followed.

Hazard Assessment and Safety Ratings

Although not formally classified as hazardous, M2N12's biological activity necessitates a
cautious approach. The following table summarizes the available safety ratings.
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Hazard Classification

Rating

Source

GHS Classification

Not classified

Cayman Chemical SDS

NFPA Health Rating 0 Cayman Chemical SDS
NFPA Fire Rating 0 Cayman Chemical SDS
NFPA Reactivity Rating 0 Cayman Chemical SDS
HMIS Health Rating 0 Cayman Chemical SDS
HMIS Fire Rating 0 Cayman Chemical SDS
HMIS Reactivity Rating 0 Cayman Chemical SDS

Note: The ratings above suggest low immediate physical and health hazards under normal
conditions. However, the biological effects of long-term exposure to a potent enzyme inhibitor
may not be fully understood. Therefore, minimizing exposure is paramount.

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE plan is essential to mitigate potential risks associated with handling
M2N12. The following table outlines the recommended PPE for various laboratory activities.
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Recommended PPE (Best

Activity Required PPE _
Practice)
- Safety goggles (for splash
) ) protection)- Disposable sleeve
Handling solid M2N12 - Safety glasses- Lab coat- ]
o ) ) ) o covers- Use of a chemical
(weighing, aliquoting) Disposable gloves (Nitrile)

fume hood or ventilated

balance enclosure

- Safety goggles- Chemical-
) ) - Safety glasses- Lab coat- )
Preparing solutions of M2N12 ) o resistant apron over lab coat-
Disposable gloves (Nitrile) )
Use of a chemical fume hood

Cell culture and in-vitro - Safety glasses- Lab coat- - Use of a biological safety
experiments Disposable gloves (Nitrile) cabinet (Class Il)
- Safety glasses- Lab coat- - Chemical-resistant apron-
Handling contaminated waste Disposable gloves (Nitrile, Face shield (if splash risk
heavy-duty) exists)

Experimental Protocol: Preparation of a 10 mM Stock
Solution of M2N12 in DMSO

This protocol outlines the steps for safely preparing a stock solution of M2N12.
Materials:

o M2N12 solid

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes

o Pipettors and sterile, filtered pipette tips

e Analytical balance

e \ortex mixer
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e Personal Protective Equipment (as specified above)
Procedure:
e Pre-weighing Preparation:
o Don the appropriate PPE: lab coat, safety glasses, and nitrile gloves.

o Perform the weighing procedure inside a chemical fume hood or a ventilated balance
enclosure to minimize inhalation of any airborne powder.

o Label a pre-weighed microcentrifuge tube with the compound name, concentration, date,
and your initials.

» Weighing M2N12:

o Carefully transfer the desired amount of M2N12 solid into the labeled microcentrifuge tube
using a clean spatula.

o Record the exact weight of the M2N12.
e Solubilization:

o Inside the chemical fume hood, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the M2N12 solid to achieve a final concentration of 10
mM. M2N12 is soluble in DMSO at 8 mg/mL.[1]

o Close the tube tightly.
o Dissolution:

o Vortex the tube until the M2N12 is completely dissolved. Gentle warming may be applied if
necessary, but sonication is also a recommended method to aid dissolution.[1]

o Storage:

o Store the stock solution at the recommended temperature, typically -20°C or -80°C, in a
clearly labeled and sealed container.
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o Decontamination and Waste Disposal:

o Wipe down the balance, spatula, and work area within the fume hood with a suitable
decontaminating solution (e.g., 70% ethanol).

o Dispose of all contaminated materials, including pipette tips, microcentrifuge tubes, and
gloves, in the designated chemical waste container.

Operational and Disposal Plans
PPE Selection and Use Workflow
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Caption: Workflow for selecting and using PPE when handling M2N12.

Contaminated PPE Disposal Plan
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Caption: Disposal plan for M2N12-contaminated PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-m2n12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.targetmol.com/compound/m2n12
https://www.benchchem.com/product/b15586497#personal-protective-equipment-for-handling-m2n12
https://www.benchchem.com/product/b15586497#personal-protective-equipment-for-handling-m2n12
https://www.benchchem.com/product/b15586497#personal-protective-equipment-for-handling-m2n12
https://www.benchchem.com/product/b15586497#personal-protective-equipment-for-handling-m2n12
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15586497?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

